Cas no 101079-90-7 (3,5-Dichlorophenylsulfonylethanol)

• Product Name: 3,5-Dichlorophenylsulfonylethanol
• CAS No: 101079-90-7
• MF: C₈H₈Cl₂O₃S
• MW: 255.118319511414
• CID: 3158580
• PubChem ID: 2758199
• Update Time: 2025-08-03

3,5-Dichlorophenylsulfonylethanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichlorophenylsulfonylethanol
• Ethanol, 2-[(3,5-dichlorophenyl)sulfonyl]-
• 2-((3,5-Dichlorophenyl)sulfonyl)ethan-1-ol
• FS-6061
• 2-(3,5-dichlorophenyl)sulfonylethanol
• AKOS026671401
• 101079-90-7

• MDL： MFCD03789223
• Inchi： 1S/C8H8Cl2O3S/c9-6-3-7(10)5-8(4-6)14(12,13)2-1-11/h3-5,11H,1-2H2
• InChI Key： OYJBEFALYNZDPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(CCO)(=O)=O)Cl

Computed Properties

• Exact Mass: 253.9571207Da
• Monoisotopic Mass: 253.9571207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Melting Point: 74-76°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3,5-Dichlorophenylsulfonylethanol

Comprehensive Overview of 3,5-Dichlorophenylsulfonylethanol (CAS No. 101079-90-7): Properties, Applications, and Industry Insights

3,5-Dichlorophenylsulfonylethanol (CAS No. 101079-90-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This compound, featuring a sulfonylethanol group attached to a 3,5-dichlorophenyl ring, has garnered significant attention due to its role as an intermediate in the synthesis of advanced materials and functional chemicals. With the growing demand for high-performance additives and fine chemicals, 3,5-Dichlorophenylsulfonylethanol has become a focal point for researchers exploring sustainable and efficient synthetic pathways.

The compound’s molecular formula, C₈H₈Cl₂O₃S, highlights its distinct composition, combining chlorine atoms with a sulfonyl group to enhance reactivity and stability. This structural feature makes it invaluable in pharmaceutical intermediates, agrochemical formulations, and material science. Recent studies emphasize its potential in green chemistry applications, aligning with global trends toward eco-friendly manufacturing processes. As industries prioritize reduced environmental impact, 3,5-Dichlorophenylsulfonylethanol is increasingly studied for its compatibility with biodegradable solvents and catalytic systems.

One of the most searched questions regarding 3,5-Dichlorophenylsulfonylethanol revolves around its synthesis methods. Researchers often inquire about optimized routes involving Grignard reactions or nucleophilic substitutions to achieve higher yields. Additionally, its physicochemical properties—such as melting point, solubility, and thermal stability—are critical for formulators seeking to integrate it into high-performance coatings or polymeric matrices. The compound’s low toxicity profile further broadens its appeal in consumer product applications, a topic frequently explored in academic forums.

From an industrial perspective, 3,5-Dichlorophenylsulfonylethanol is pivotal in developing UV stabilizers and flame retardants, addressing key concerns in the electronics and construction sectors. Its ability to modify surface properties has also sparked interest in nanotechnology, particularly for functionalized nanoparticles. With the rise of smart materials, this compound’s role in conductive polymers and self-healing coatings is under active investigation, reflecting its alignment with cutting-edge innovations.

In conclusion, 3,5-Dichlorophenylsulfonylethanol (CAS No. 101079-90-7) exemplifies the convergence of chemical versatility and industrial relevance. Its applications span from life sciences to advanced manufacturing, driven by ongoing research into sustainable synthesis and multifunctional performance. As the scientific community continues to explore its potential, this compound remains a cornerstone in the evolution of modern chemistry.